Cas no 1007460-73-2 (2-(3,5-dimethyl-1-propyl-1H-pyrazol-4-yl)acetic acid)

2-(3,5-Dimethyl-1-propyl-1H-pyrazol-4-yl)acetic acid is a pyrazole derivative with a carboxyl functional group, offering versatility in synthetic and medicinal chemistry applications. Its structure combines a substituted pyrazole core with an acetic acid side chain, enabling use as an intermediate in the synthesis of heterocyclic compounds or bioactive molecules. The 3,5-dimethyl and 1-propyl substituents enhance steric and electronic properties, influencing reactivity and binding interactions. This compound is particularly valuable in pharmaceutical research, where its scaffold may serve as a precursor for drug candidates targeting inflammation or enzyme modulation. Its stability and well-defined reactivity profile make it suitable for controlled functionalization under mild conditions.

2-(3,5-dimethyl-1-propyl-1H-pyrazol-4-yl)acetic acid structure

1007460-73-2 structure

Product Name:2-(3,5-dimethyl-1-propyl-1H-pyrazol-4-yl)acetic acid

CAS No:1007460-73-2

MF:C₁₀H₁₆N₂O₂

MW:196.246242523193

CID:5096956

Update Time:2026-03-02

2-(3,5-dimethyl-1-propyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-dimethyl-1-propyl-1H-pyrazol-4-yl)acetic acid
- Inchi： 1S/C10H16N2O2/c1-4-5-12-8(3)9(6-10(13)14)7(2)11-12/h4-6H2,1-3H3,(H,13,14)
- InChI Key： HEDMPUOAZLDGCC-UHFFFAOYSA-N
- SMILES： N1(CCC)C(C)=C(CC(O)=O)C(C)=N1

Computed Properties

Exact Mass: 196.121
Monoisotopic Mass: 196.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1A^2

2-(3,5-dimethyl-1-propyl-1H-pyrazol-4-yl)acetic acid Pricemore >>

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